Cas no 90153-59-6 (2-(butylsulfanyl)-6-chloropyrimidin-4-amine)

• Product Name: 2-(butylsulfanyl)-6-chloropyrimidin-4-amine
• CAS No: 90153-59-6
• MF: C₈H₁₂ClN₃S
• MW: 217.718978881836
• CID: 1948874
• PubChem ID: 478115
• Update Time: 2025-04-21

2-(butylsulfanyl)-6-chloropyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 2-(butylsulfanyl)-6-chloropyrimidin-4-amine
• 2-butylsulfanyl-6-chloropyrimidin-4-amine
• DTXSID00238048
• 4-Pyrimidinamine, 2-(butylthio)-6-chloro-
• 2-Butylsulfanyl-6-chloro-pyrimidin-4-ylamine
• 90153-59-6
• 2-butylsulfanyl-6-chloro-pyrimidin-4-amine

• Inchi： 1S/C8H12ClN3S/c1-2-3-4-13-8-11-6(9)5-7(10)12-8/h5H,2-4H2,1H3,(H2,10,11,12)
• InChI Key： POAIREIPSMXHRU-UHFFFAOYSA-N
• SMILES： ClC1C=C(N)N=C(N=1)SCCCC

Computed Properties

• Exact Mass: 217.044046
• Monoisotopic Mass: 217.044046
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.1
• XLogP3: 2.9

Experimental Properties

• Density: 1.27
• Boiling Point: 364.1°C at 760 mmHg
• Flash Point: 174°C
• Refractive Index: 1.588